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Compound of Interest

Compound Name:

[4-(4-

Phosphonophenyl)phenyl]phospho

nic acid

Cat. No.: B083617 Get Quote

Technical Data for [4-(4-
phosphonophenyl)phenyl]phosphonic Acid
Biphenyl-4,4'-diphosphonic acid, scientifically known as [4-(4-
phosphonophenyl)phenyl]phosphonic acid, is an organophosphorus compound with the

chemical formula C12H12O6P2.[1][2] This compound is characterized by a biphenyl core

structure to which two phosphonic acid groups are attached, one to each of the phenyl rings at

the para position.

The molecular weight of [4-(4-phosphonophenyl)phenyl]phosphonic acid is approximately

314.17 g/mol .[1][3][4] Minor variations in this value, such as 314.16 g/mol , may be noted

depending on the source and the precision of the atomic weights used in the calculation.[5][6]

Below is a summary of the key chemical identifiers and properties for this compound.
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Identifier Value

Chemical Name [4-(4-phosphonophenyl)phenyl]phosphonic acid

Synonym [1,1′-Biphenyl]-4,4′-diylbis(phosphonic acid)

CAS Number 13817-79-3

Molecular Formula C12H12O6P2[1][2][5]

Molecular Weight 314.17 g/mol [1][3][7]

Due to the presence of the phosphonic acid functional groups, this molecule exhibits acidic

properties and can engage in various chemical reactions, including acid-base reactions,

esterification, and coordination with metal ions.[1] Its rigid structure and dual phosphonate

groups make it a valuable linker in the formation of metal-organic frameworks (MOFs).[1]

For researchers and drug development professionals, the purity of this compound is critical. It

is commercially available at purities of around 97%.[5] For experimental use, it is typically

stored at room temperature in a desiccated environment.[5][6]

For visualization of the molecular structure, which underpins its chemical properties and

applications, please refer to the following diagram.

Caption: Molecular structure of [4-(4-phosphonophenyl)phenyl]phosphonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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